6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C14H11N5O4/c20-10-2-1-9(6-16-10)14(22)17-7-12-18-13(19-23-12)8-3-4-15-11(21)5-8/h1-6H,7H2,(H,15,21)(H,16,20)(H,17,22)
• InChI Key: DMMOARVKYHWZQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC=C1C(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
• Molecular Formula: C14H11N5O4
• Molecular Weight: 313.27 g/mol

Description

6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H11N5O4 and its molecular weight is 313.273. The purity is usually 95%.
BenchChem offers high-quality 6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-oxo-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Novel heterocyclic compounds containing oxadiazole and dihydropyridine moieties have been synthesized with potential biological activities. For instance, Kumar and Mashelker (2007) detailed the synthesis of heterocyclic compounds expected to exhibit hypertensive activity. These syntheses involve complex reactions starting from pyrano[2,3-b]pyridine derivatives, leading to compounds with potential as antihypertensive agents Kumar & Mashelker, 2007. Similarly, Kharchenko et al. (2008) described the synthesis of novel bicyclic systems with predicted biological activities based on PASS prediction Kharchenko, Detistov, & Orlov, 2008.

Antimicrobial and Antifungal Agents

El-Sehrawi et al. (2015) synthesized and evaluated derivatives of 6-oxo-pyridine-3-carboxamide for their antibacterial and antifungal properties, demonstrating broad-spectrum antibacterial activity comparable to known antibiotics El-Sehrawi, Soliman, Khalifa, & El-Bakry, 2015.

Antidiabetic Activity

Lalpara et al. (2021) focused on synthesizing N-substituted-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides and evaluated them for antidiabetic activity, showing promising results in vitro Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021.

Pharmacological Potential of Oxadiazole Compounds

Siwach and Verma (2020) reviewed the pharmacological activities of oxadiazole-containing compounds, noting their versatility in drug development due to their broad range of chemical and biological properties Siwach & Verma, 2020.